Cas no 615281-45-3 (1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole)

• Product Name: 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole
• CAS No: 615281-45-3
• MF: C₁₈H₁₃FN₂S
• MW: 308.372626066208
• CID: 6453280
• Update Time: 2025-06-08

1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole
• 1-[(4-fluorophenyl)methyl]-2-thiophen-2-ylbenzimidazole

• Inchi： 1S/C18H13FN2S/c19-14-9-7-13(8-10-14)12-21-16-5-2-1-4-15(16)20-18(21)17-6-3-11-22-17/h1-11H,12H2
• InChI Key： ZEBDNEHWUFJIBY-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)N(CC2=CC=C(F)C=C2)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole

Introduction to 1-(4-Fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole (CAS No. 615281-45-3)

1-(4-Fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole (CAS No. 615281-45-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurology and oncology. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole is composed of a benzodiazole core functionalized with a 4-fluorophenylmethyl group and a thiophenyl group. The benzodiazole scaffold is well-known for its diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The introduction of the 4-fluorophenylmethyl and thiophenyl substituents imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

The synthesis of 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole typically involves multistep reactions that ensure high yield and purity. One common approach is the sequential coupling of 4-fluorobenzyl bromide with a suitable thiophene derivative, followed by cyclization to form the benzodiazole ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as the use of transition-metal catalysts and microwave-assisted synthesis techniques. These improvements have not only enhanced the yield but also reduced the overall cost and environmental impact of the synthesis process.

In terms of biological activities, 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole has shown promising results in various preclinical studies. Research has demonstrated its potential as an antagonist for specific GABA receptors, which are implicated in several neurological disorders such as anxiety and epilepsy. Additionally, studies have explored its anti-inflammatory properties and its ability to modulate cell signaling pathways involved in cancer progression. These findings suggest that the compound could be developed into novel therapeutic agents for treating a wide range of diseases.

Recent studies have also focused on the pharmacokinetic properties of 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole. Pharmacokinetic data is crucial for understanding how the compound is absorbed, distributed, metabolized, and excreted in the body. Preclinical studies in animal models have shown that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole is another critical aspect of its development as a potential therapeutic agent. Toxicity studies conducted in vitro and in animal models have indicated that the compound has low toxicity at therapeutic doses. However, further investigations are necessary to fully assess its safety in humans. Ongoing clinical trials are aimed at evaluating the safety and efficacy of the compound in human subjects, providing valuable insights into its potential as a novel drug candidate.

In conclusion, 1-(4-fluorophenyl)methyl-2-(thiophen-2-yl)-1H-1,3-benzodiazole (CAS No. 615281-45-3) is a promising compound with significant potential for various therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments in neurology and oncology.